Cas no 4752-12-9 (Dimethyl-1,1,1-d3 Sulfide)

• Product Name: Dimethyl-1,1,1-d3 Sulfide
• CAS No: 4752-12-9
• Molecular Formula: C₂H₆S
• Molecular Weight: 62.13404
• CID: 331262
• PubChem ID: 138343

Dimethyl-1,1,1-d3 Sulfide Properties

Names and Identifiers

• Methane-d3,(methylthio)- (9CI)
• (Methyl sulfide)-1,1,1-d3
• 1,1,1-Trideuterio-dimethylsufid
• AC1L3CLJ
• Dimethyl-1,1,1-d3 sulfide
• Dimethylsulfid-1,1,1-d(3)
• dimethylsulfide-d3
• Methane-d3, (methylthio)-
• Methane-d3,(methylthio)
• Methyl(trideuteriomethyl)sulfid
• methyl-trideuteriomethyl-sulfane
• Methyl-trideuteriomethyl-sulfid
• trideuterio(methylsulfanyl)methane
• D97872
• DTXSID60197182
• 4752-12-9
• Dimethyl-1,1,1-d3 sulfide, 99 atom % D, 98% (CP)

• InChIKey： QMMFVYPAHWMCMS-FIBGUPNXSA-N
• Inchi： InChI=1S/C2H6S/c1-3-2/h1-2H3/i1D3
• SMILES： CSC([2H])([2H])[2H]

Computed Properties

• Exact Mass: 68.0567
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 65.03785160g/mol
• Heavy Atom Count: 3
• Complexity: 2.8
• Isotope Atom Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0
• Refractive Index: n20/D 1.433(lit.)
• Boiling Point: 38 °C(lit.)
• Melting Point: -98 °C(lit.)
• Vapor Pressure: 8.02 psi ( 20 °C)
• Flash Point: −34 °F
• Density: 0.887 g/mL at 25 °C(lit.)